BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Physicochemical
Properties of 1-Bromo-10-phenyldecane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-10-phenyldecane

Cat. No.: B1273156

This guide provides essential physicochemical data for 1-Bromo-10-phenyldecane, a
compound relevant to various research and drug development applications. The information is
presented to be accessible to researchers, scientists, and professionals in the field of drug
development.

Physicochemical Data Summary

The fundamental molecular properties of 1-Bromo-10-phenyldecane are summarized in the
table below. These values are critical for experimental design, reaction stoichiometry, and
analytical characterization.

Property Value

Molecular Formula C1eH2sBIr[1][2][3]

Molecular Weight 297.28 g/mol [1][2]

Alternate Name (10-Bromodec-1-yl)benzene[2]
CAS Number 85562-26-1[1][2]

Experimental Protocols

The determination of the molecular weight and formula of 1-Bromo-10-phenyldecane is
typically achieved through a combination of mass spectrometry and elemental analysis.
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be employed to
determine the accurate mass of the molecular ion. This experimental value is then compared to
the calculated exact mass of the proposed formula, C16H2sBr, which is 296.114 g/mol [4].

Elemental Analysis: Combustion analysis would be performed to determine the percentage
composition of carbon, hydrogen, and bromine in the sample. These experimental percentages
are then compared to the theoretical percentages calculated from the molecular formula
CieH2sBr.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's name to its fundamental
physicochemical properties.

1-Bromo-10-phenyldecane

Molecular Formula

Molecular Weight C16H25Br

297.28 g/mol
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Compound to Properties Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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